Cas no 128072-94-6 (ethyl 5-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: ethyl 5-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 128072-94-6
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• MDL: MFCD11100197
• CID: 654215
• PubChem ID: 27282707
• Update Time: 2025-05-27

ethyl 5-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(trifluoromethyl)picolinate
• 2-Pyridinecarboxylic acid,5-(trifluoromethyl)-,ethyl ester
• 5-(Trifluoromethyl)-2-pyridinecarboxylic acid ethyl ester
• 5-CHLOROPYRIDINE-2-CARBOXYLIC ACID
• ETHYL 5-(TRIFLUOROMETHYL)-2-PYRIDINECARBOXYLATE
• ethyl 5-(trifluoromethyl)pyridine-2-carboxylate
• Ethyl 5-(trifluoromethyl)
• Ethyl 5-(trifluoromethyl)picolinate, 2-(Ethoxycarbonyl)-5-(trifluoromethyl)pyridine
• 2-Pyridinecarboxylic acid, 5-(trifluoromethyl)-, ethyl ester
• 2-Pyridinecarboxylicacid,5-(trifluoromethyl)-,ethylester
• Ethyl 5-(trifluoromethyl);picolinate
• 5396AA
• SBB095732
• VP11516
• RP12663
• PB31532
• Ethyl 5-(trifluoromethyl)-pyridine-2-carboxylate >=95.0%
• 2-Pyridinecarboxylic acid,5-(trifluoromethyl)-,ethyl ester
• KCMOTZFSBYHKCI-UHFFFAOYSA-N
• Ethyl 5-(trifluoromethyl)-pyridine-2-carboxylate
• P11057
• DTXSID20650743
• 12Z-0603
• MFCD11100197
• SY097435
• SCHEMBL5440798
• ETHYL5-(TRIFLUOROMETHYL)-2-PYRIDINECARBOXYLATE
• Ethyl 5-(trifluoromethyl)-pyridine-2-carboxylate, >=95.0%
• AKOS005069721
• EN300-222799
• 128072-94-6
• Q-101513
• AC-29119

• MDL： MFCD11100197
• Inchi： 1S/C9H8F3NO2/c1-2-15-8(14)7-4-3-6(5-13-7)9(10,11)12/h3-5H,2H2,1H3
• InChI Key： KCMOTZFSBYHKCI-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)OCC)C=C1)(F)F

Computed Properties

• Exact Mass: 219.05100
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Experimental Properties

• Melting Point: 45-48°
• PSA: 39.19000
• LogP: 2.27710

ethyl 5-(trifluoromethyl)pyridine-2-carboxylate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on ethyl 5-(trifluoromethyl)pyridine-2-carboxylate

Recent Advances in the Application of Ethyl 5-(Trifluoromethyl)pyridine-2-carboxylate (CAS: 128072-94-6) in Chemical Biology and Pharmaceutical Research

Ethyl 5-(trifluoromethyl)pyridine-2-carboxylate (CAS: 128072-94-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. This compound, characterized by its trifluoromethyl and pyridine moieties, has garnered significant attention due to its versatile reactivity and potential applications in drug discovery. Recent studies have explored its utility in the development of novel therapeutic agents, highlighting its role as a building block for more complex molecules.

A recent study published in the Journal of Medicinal Chemistry investigated the use of ethyl 5-(trifluoromethyl)pyridine-2-carboxylate as a precursor in the synthesis of kinase inhibitors. The researchers demonstrated that this compound could be efficiently converted into a series of pyridine-based derivatives with potent inhibitory activity against specific kinases implicated in cancer progression. The study emphasized the compound's favorable pharmacokinetic properties, such as improved metabolic stability and bioavailability, which are critical for drug development.

In another study, researchers focused on the agrochemical applications of ethyl 5-(trifluoromethyl)pyridine-2-carboxylate. The compound was utilized as a key intermediate in the synthesis of novel pesticides with enhanced efficacy against resistant insect populations. The study highlighted the compound's ability to introduce trifluoromethyl groups into target molecules, a feature known to improve the biological activity and environmental stability of agrochemicals.

Further advancements in synthetic methodologies have also been reported. A recent paper in Organic Letters described a novel catalytic system for the efficient functionalization of ethyl 5-(trifluoromethyl)pyridine-2-carboxylate, enabling the introduction of diverse substituents at the pyridine ring. This development opens new avenues for the rapid generation of compound libraries for high-throughput screening in drug discovery programs.

The safety and environmental impact of ethyl 5-(trifluoromethyl)pyridine-2-carboxylate have also been a subject of recent research. A comprehensive toxicological assessment published in Chemical Research in Toxicology concluded that the compound exhibits a favorable safety profile under typical laboratory conditions, with minimal environmental persistence. These findings support its continued use in industrial and academic settings.

In conclusion, ethyl 5-(trifluoromethyl)pyridine-2-carboxylate (CAS: 128072-94-6) remains a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent methodological advancements, positions it as a critical component in the development of next-generation therapeutics and agrochemicals. Future research is expected to further explore its potential in emerging areas such as targeted drug delivery and sustainable agriculture.